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Compound of Interest

Compound Name: Chromium oxalate

Cat. No.: B1241539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structures of various

chromium oxalate hydrates. The information presented is intended to serve as a valuable

resource for researchers and professionals involved in materials science, inorganic chemistry,

and drug development, where the precise structure of metal complexes is of paramount

importance. This document details the synthesis, crystallographic data, and key structural

features of notable chromium(II) and chromium(III) oxalate hydrates.

Chromium(II) Oxalate Hydrates
Chromium(II) oxalate is known to exist in at least two hydrated forms: a dihydrate and a

monohydrate. While extensively studied using various analytical techniques, detailed single-

crystal X-ray diffraction data for these compounds is not readily available in the surveyed

literature. Characterization has been primarily achieved through powder X-ray diffraction,

thermal analysis, and spectroscopy.

Chromium(II) Oxalate Dihydrate (CrC₂O₄·2H₂O)
Chromium(II) oxalate dihydrate is a light green crystalline solid. Its structure is believed to be a

linear polymer, similar to other divalent metal oxalate dihydrates like those of magnesium and

iron. In this proposed structure, the chromium(II) ions are octahedrally coordinated.

Experimental Protocols:
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Synthesis of Chromium(II) Oxalate Dihydrate:

A method for the synthesis of chromium(II) oxalate dihydrate has been described by Nikumbh

et al.[1] The synthesis involves the reaction of chromium(II) sulfate pentahydrate with a mixture

of sodium oxalate and oxalic acid in a degassed aqueous solution. This process yields a light

green crystalline product. The reaction should be carried out in an inert atmosphere to prevent

the oxidation of the chromium(II) ion.

Caption: Experimental workflow for the synthesis of Chromium(II) Oxalate Dihydrate.

Data Presentation:

Due to the lack of single-crystal X-ray diffraction data, a detailed table of crystallographic

parameters cannot be provided. However, some key physicochemical properties are

summarized below.

Property Value

Chemical Formula CrC₂O₄·2H₂O

Molar Mass 176.04 g/mol

Appearance Light green crystalline powder

Magnetic Moment 4.65 B.M.[1]

Chromium(II) Oxalate Monohydrate (CrC₂O₄·H₂O)
Information regarding the single-crystal structure of chromium(II) oxalate monohydrate is also

scarce in the literature. It is described as a yellow-green powder.
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Property Value

Chemical Formula CrC₂O₄·H₂O

Molar Mass 158.02 g/mol

Appearance Yellow-green powder

Density 2.468 g/cm³

Chromium(III) Oxalate Hydrates
In contrast to chromium(II) oxalates, a variety of chromium(III) oxalate hydrate complexes have

been synthesized and characterized in detail using single-crystal X-ray diffraction. These

complexes often feature the tris(oxalato)chromate(III) anion, [Cr(C₂O₄)₃]³⁻, or the

diaquadioxalatochromate(III) anion, [Cr(C₂O₄)₂(H₂O)₂]⁻.

Potassium Tris(oxalato)chromate(III) Trihydrate
(K₃[Cr(C₂O₄)₃]·3H₂O)
This complex is a well-characterized example of a chromium(III) oxalate hydrate. It forms dark,

dichroic crystals that appear nearly black by reflected light but are deep green or purple by

transmitted light.

Experimental Protocols:

Synthesis of Potassium Tris(oxalato)chromate(III) Trihydrate:

A common laboratory procedure involves the reaction of potassium dichromate with oxalic acid

and potassium oxalate.

Dissolve oxalic acid dihydrate and potassium oxalate monohydrate in water.

Slowly add a saturated aqueous solution of potassium dichromate to the oxalate solution

with constant stirring.

The reaction is exothermic and will produce a dark green solution.
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Concentrate the solution by heating and then allow it to cool slowly for crystallization.

Collect the dark green crystals by filtration, wash with a small amount of cold water, then with

ethanol, and air dry.

Caption: Experimental workflow for the synthesis of K₃[Cr(C₂O₄)₃]·3H₂O.

Data Presentation:

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 7.714(1)

b (Å) 19.687(4)

c (Å) 10.361(2)

β (°) 108.06(3)

Volume (Å³) 1496.5

Z 4

Bond Length (Å)

Cr-O (average) 1.969

Angle Value (°)

O-Cr-O (chelate) ~83

trans-Potassium Diaquadioxalatochromate(III) Trihydrate
(trans-K[Cr(C₂O₄)₂(H₂O)₂]·3H₂O)
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This complex is a trans-isomer where the two water molecules are in axial positions of the

octahedral coordination sphere around the chromium(III) ion.

Experimental Protocols:

Synthesis of trans-Potassium Diaquadioxalatochromate(III) Trihydrate:

The synthesis is based on the method originally described by Werner (1914). A solution

containing an equilibrium mixture of cis- and trans-isomers is prepared. The lower solubility of

the trans-isomer allows for its preferential crystallization.

Prepare a solution containing the diaquadioxalatochromate(III) ion, typically from the reaction

of potassium dichromate and oxalic acid.

Slowly evaporate the solution at room temperature.

The less soluble purple crystals of the trans-isomer will precipitate first.

Collect the crystals by filtration and wash with ethanol.

Caption: Experimental workflow for the synthesis of trans-K[Cr(C₂O₄)₂(H₂O)₂]·3H₂O.

Data Presentation:

Parameter Value

Crystal System Monoclinic

Space Group P2/c

a (Å) 7.85

b (Å) 5.72

c (Å) 13.88

β (°) 109.5

Volume (Å³) 588.6

Z 2
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(3,5-dimethylpyrazole) Cis-diaquadioxalatochromate(III)
Trihydrate ((C₅H₉N₂)[Cr(C₂O₄)₂(H₂O)₂]·3H₂O)
This compound is an example of a chromium(III) oxalate hydrate with an organic cation. The

chromium ion is in a slightly distorted octahedral environment, coordinated by two oxalate

anions and two water molecules in a cis configuration.

Experimental Protocols:

Synthesis of (C₅H₉N₂)[Cr(C₂O₄)₂(H₂O)₂]·3H₂O:[2]

Dissolve chromium(III) nitrate nonahydrate in water.

To this solution, add an aqueous solution of oxalic acid dihydrate and 3,5-dimethylpyrazole.

Stir the resulting solution continuously at 323 K.

Allow the solution to slowly evaporate at room temperature.

Violet single crystals suitable for X-ray diffraction will form after several weeks.

Caption: Experimental workflow for the synthesis of (C₅H₉N₂)[Cr(C₂O₄)₂(H₂O)₂]·3H₂O.

Data Presentation:
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Parameter Value

Crystal System Monoclinic

Space Group C2/c

a (Å) 14.577(3)

b (Å) 12.986(3)

c (Å) 8.840(2)

β (°) 107.59(3)

Volume (Å³) 1595.3(6)

Z 4

Bond Length (Å)

Cr-O(water) 1.979(2) - 1.983(2)

Cr-O(oxalate) 1.956(2) - 1.966(2)

Angle Value (°)

O(water)-Cr-O(water) 90.13(9)

O(oxalate)-Cr-O(oxalate) 83.33(8)

Conclusion
This guide has summarized the available structural information for several key chromium
oxalate hydrates. While detailed single-crystal data for chromium(II) oxalate hydrates remain

elusive, the crystal structures of numerous chromium(III) oxalate complexes have been well-

established. The provided experimental protocols and crystallographic data offer a solid

foundation for researchers working with these compounds. The diversity in coordination

environments and the ability to form complex structures with various cations highlight the rich

chemistry of chromium oxalates. Further research, particularly aimed at obtaining single
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crystals of the simpler chromium(II) hydrates, would be invaluable to complete the structural

landscape of this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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